2-(Hydroxyimino)methyl-1-methylimidazole

• Molecular Formula: C5H7N3O
• Molecular Weight: 125.13 g/mol
• IUPAC Name: N-[(1-methylimidazol-2-yl)methylidene]hydroxylamine
• InChI: InChI=1S/C5H7N3O/c1-8-3-2-6-5(8)4-7-9/h2-4,9H,1H3
• InChI Key: UOXZSCQNOHAHIM-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1C=NO

Description

2-(Hydroxyimino)methyl-1-methylimidazole is a useful research compound. Its molecular formula is C5H7N3O and its molecular weight is 125.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture consisting of 118.4 grams of 1-methylimidazole-2-carboxaldehyde, 82.5 grams of hydroxylamine hydrochloride, 113.9 grams of sodium bicarbonate and 1300 ml of absolute ethanol was heated under reflux for 2 hours and then filtered while still hot. The filtrate was concentrated to give a colorless residue which was recrystallized from 2-propanol to give 75 grams of 2-(hydroxyimino)methyl-1-methylimidazole as colorless crystals melting at 170°-172° C.